(5-Bromofuran-2-yl)(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (5-bromofuran-2-yl)-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C19H17BrFN3O2S.ClH/c20-17-6-5-16(26-17)19(25)24-9-7-23(8-10-24)11-18-22-15(12-27-18)13-1-3-14(21)4-2-13;/h1-6,12H,7-11H2;1H
• InChI Key: MXMUOPRLLBXOEH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=C(C=C3)F)C(=O)C4=CC=C(O4)Br.Cl
• Molecular Formula: C19H18BrClFN3O2S
• Molecular Weight: 486.8 g/mol

Description

(5-Bromofuran-2-yl)(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C19H18BrClFN3O2S and its molecular weight is 486.78. The purity is usually 95%.
BenchChem offers high-quality (5-Bromofuran-2-yl)(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-Bromofuran-2-yl)(4-((4-(4-fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Safety and Hazards

As this compound is for research use only, it is not intended for human or veterinary use. Therefore, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound could involve further studies on its synthesis, molecular structure, chemical reactivity, mechanism of action, and physical and chemical properties. Additionally, its potential applications in various fields could also be explored.

Mechanism of Action

Target of Action

It contains a thiazole ring , which is found in many biologically active compounds such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), and Tiazofurin (an antineoplastic drug) . These drugs target a variety of proteins and enzymes, suggesting that our compound may also interact with multiple targets.

Mode of Action

Compounds containing a thiazole ring are known to interact with their targets in a variety of ways, often leading to changes in the target’s function . For example, some thiazole-containing compounds inhibit enzyme activity, while others may bind to receptors and modulate their signaling .

Biochemical Pathways

Given the diverse biological activities of thiazole-containing compounds , it is likely that this compound could affect multiple pathways. For example, it might influence pathways related to inflammation, microbial infection, or cancer, depending on its specific targets .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s bioavailability and distribution within the body.

Result of Action

Based on the known effects of other thiazole-containing compounds , it could potentially have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .